![molecular formula C18H17F3N6O2S B2703779 1-((2,4-difluorophenyl)sulfonyl)-4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine CAS No. 1049386-48-2](/img/structure/B2703779.png)
1-((2,4-difluorophenyl)sulfonyl)-4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((2,4-difluorophenyl)sulfonyl)-4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine is a useful research compound. Its molecular formula is C18H17F3N6O2S and its molecular weight is 438.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Potential for Drug Development
Arylpiperazine derivatives, such as the molecule , have been extensively studied for their clinical applications, primarily in the treatment of depression, psychosis, or anxiety. The metabolism of these derivatives often involves CYP3A4-dependent N-dealkylation to 1-aryl-piperazines, highlighting their complex biotransformation and potential pharmacological activities. These activities, particularly those related to serotonin receptor effects, underscore the molecule's relevance in developing therapeutics targeting central nervous system disorders (S. Caccia, 2007).
Role in D2-like Receptor Ligand Synthesis
The structural features of arylcycloalkylamines, exemplified in phenyl piperidines and piperazines, are critical in enhancing the potency and selectivity of binding affinity at D2-like receptors. The significance of arylalkyl substituents in such molecules suggests potential applications in designing new antipsychotic agents. This application is critical, given the ongoing need for more effective and selective treatments for psychiatric disorders (D. Sikazwe et al., 2009).
Antimycobacterial Activity
Recent reviews emphasize the role of piperazine and its analogues in combating Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. The molecule's structural framework, featuring piperazine as a vital building block, aligns with the ongoing search for potent anti-TB molecules. This search is crucial for developing safer, selective, and cost-effective antimycobacterial agents, given the global health challenge posed by tuberculosis (P. Girase et al., 2020).
Environmental Degradation Studies
Polyfluoroalkyl chemicals, which might include structural analogues of the compound , are under scrutiny for their environmental impact. Studies on the microbial degradation of non-fluorinated functionalities within such molecules are essential for understanding their fate in the environment. This research is pivotal in assessing the ecological risk and developing strategies for mitigating the environmental persistence of fluorinated compounds (Jinxia Liu & Sandra Mejia Avendaño, 2013).
Properties
IUPAC Name |
1-(2,4-difluorophenyl)sulfonyl-4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17F3N6O2S/c19-13-2-1-3-15(10-13)27-18(22-23-24-27)12-25-6-8-26(9-7-25)30(28,29)17-5-4-14(20)11-16(17)21/h1-5,10-11H,6-9,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQEIKTMZCDPVIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NN=NN2C3=CC(=CC=C3)F)S(=O)(=O)C4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17F3N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.